Cas no 1337288-87-5 (3-(3,4-dimethylphenyl)methylpyrrolidine)

• Product Name: 3-(3,4-dimethylphenyl)methylpyrrolidine
• CAS No: 1337288-87-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6182375
• PubChem ID: 64436568
• Update Time: 2025-05-23

3-(3,4-dimethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)methylpyrrolidine
• 3-[(3,4-dimethylphenyl)methyl]pyrrolidine
• AKOS013760011
• 1337288-87-5
• EN300-1858873
• 3-(3,4-Dimethylbenzyl)pyrrolidine
• CS-0281588

• Inchi： 1S/C13H19N/c1-10-3-4-12(7-11(10)2)8-13-5-6-14-9-13/h3-4,7,13-14H,5-6,8-9H2,1-2H3
• InChI Key： VGWLSHPOJSMALD-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC(C)=C(C)C=2)C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,4-dimethylphenyl)methylpyrrolidine

Recent Advances in the Study of 3-(3,4-dimethylphenyl)methylpyrrolidine (CAS: 1337288-87-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(3,4-dimethylphenyl)methylpyrrolidine (CAS: 1337288-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by a pyrrolidine ring substituted with a 3,4-dimethylphenylmethyl group, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The growing interest in this molecule is driven by its structural similarity to known bioactive compounds and its promising interactions with various biological targets.

Recent studies have focused on the synthesis and optimization of 3-(3,4-dimethylphenyl)methylpyrrolidine, with particular emphasis on improving yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and asymmetric synthesis, have been employed to achieve high enantiomeric purity, which is critical for its potential use in drug development. Researchers have also explored its physicochemical properties, such as solubility and stability, to better understand its behavior in biological systems. These efforts are foundational for subsequent pharmacological evaluations and formulation development.

Pharmacological investigations have revealed that 3-(3,4-dimethylphenyl)methylpyrrolidine exhibits notable activity as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary in vitro and in vivo studies suggest that this compound may have applications in treating neurological disorders, such as depression, anxiety, and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with central nervous system targets has made it a candidate for further preclinical testing. However, detailed mechanistic studies are still needed to fully elucidate its mode of action and potential side effects.

In addition to its neurological applications, 3-(3,4-dimethylphenyl)methylpyrrolidine has shown promise in oncology research. Recent findings indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. For instance, studies have demonstrated its ability to suppress the activity of protein kinases involved in tumor growth and metastasis. These findings highlight the compound's potential as a lead structure for the development of novel anticancer agents. Further research is required to optimize its selectivity and efficacy while minimizing off-target effects.

The safety profile of 3-(3,4-dimethylphenyl)methylpyrrolidine has also been a focus of recent research. Toxicological assessments, including acute and subchronic toxicity studies, have been conducted to evaluate its safety for potential therapeutic use. Results indicate that the compound exhibits a favorable toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its progression to more advanced stages of drug development, although comprehensive clinical trials will be necessary to confirm its safety and efficacy in humans.

In conclusion, 3-(3,4-dimethylphenyl)methylpyrrolidine (CAS: 1337288-87-5) represents a promising compound in chemical biology and pharmaceutical research, with potential applications in neurology and oncology. Ongoing studies are expected to further refine its synthetic routes, elucidate its mechanisms of action, and explore its therapeutic potential. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in various disease areas.